AGN 192870

• Molecular Formula: C27H22O2
• Molecular Weight: 378.5 g/mol
• InChI: InChI=1S/C27H22O2/c1-27(2)17-16-23(21-6-4-3-5-7-21)24-18-20(12-15-25(24)27)9-8-19-10-13-22(14-11-19)26(28)29/h3-7,10-16,18H,17H2,1-2H3,(H,28,29)
• InChIKey: LTHJFFPLLKIZTC-UHFFFAOYSA-N

AGN 192870: Neutral RAR Antagonist

AGN 192870 is a synthetic retinoid classified as a neutral antagonist of retinoic acid receptors (RARs). It exhibits subtype-specific binding with dissociation constants (Kd) of 147 nM, 33 nM, and 42 nM for RARα, RARβ, and RARγ, respectively [1]. In functional transactivation assays, it inhibits agonist-induced RARα and RARγ activity with IC50 values of 87 nM and 32 nM, respectively . This compound is utilized as a pharmacological tool to dissect RAR signaling pathways, particularly in dermatological and cancer research .

Mechanism Neutral RAR antagonist; blocks agonist-driven activation without altering basal transcriptional activity

Subtype Profile Reported binding to RARα, RARβ, RARγ with subtype-distinct affinities

Research Use Pharmacological tool for RAR signaling pathway dissection in dermatology and cancer research

• [1] Klein ES, Pino ME, Johnson AT, Davies PJ, Nagpal S, Thacher SM, Krasinski G, Chandraratna RA. Identification and functional separation of retinoic acid receptor neutral antagonists and inverse agonists. J Biol Chem. 1996;271(37):22692-22696. View Source

AGN 192870 vs. Other RAR Antagonists

The functional class of 'RAR antagonists' is not a homogeneous group. AGN 192870 is a 'neutral antagonist', meaning it binds to RARs and blocks agonist-driven activation without affecting the receptor's basal (constitutive) transcriptional activity [1]. This mechanism contrasts with 'inverse agonists', such as AGN 193109, which actively repress basal receptor activity [1]. Furthermore, the unique profile of AGN 192870 includes a partial agonist effect on the RARβ subtype, a behavior not observed in pan-inverse agonists . Substituting AGN 192870 with a standard pan-RAR antagonist or inverse agonist will introduce confounding variables in experiments studying RARβ-specific signaling or the physiological consequences of neutral receptor blockade. The data below provide the quantitative basis for these functional distinctions.

Inverse agonist substitution

Replacing with an RAR inverse agonist (e.g., AGN 193109) introduces basal transcriptional repression, confounding neutral blockade studies.

RARβ partial agonism

Pan-RAR antagonists lacking partial agonist activity at RARβ may not reproduce RARβ-specific signaling outcomes.

Alkyne handle absence

Structural analogs without the alkyne group cannot be directly used for click chemistry bioconjugation without chemical modification.

• [1] Klein ES, Pino ME, Johnson AT, Davies PJ, Nagpal S, Thacher SM, Krasinski G, Chandraratna RA. Identification and functional separation of retinoic acid receptor neutral antagonists and inverse agonists. J Biol Chem. 1996;271(37):22692-22696. View Source

AGN 192870: Binding, Function & Selectivity Data

Neutral Antagonist vs. Inverse Agonist

AGN 192870 is a neutral antagonist, meaning it does not repress basal RAR transcriptional activity. In contrast, the structurally related retinoid AGN 193109 is an inverse agonist, which actively represses basal transcription [1]. This functional distinction is defined by their divergent effects on the expression of the differentiation marker MRP-8 in human keratinocytes. An RAR inverse agonist, but not the neutral antagonist AGN 192870, leads to the repression of MRP-8 [2].

Mechanism: Neutral vs. Inverse Agonist

Head-to-head

No repression of basal RAR activity (AGN 192870) vs. significant repression (AGN 193109)

Distinguishes neutral antagonism from inverse agonism

Based on MRP-8 differentiation marker in human keratinocytes

Evidence Dimension	Basal Transcriptional Repression Activity
Target Compound Data	No repression of basal RAR activity
Comparator Or Baseline	AGN 193109 (Inverse Agonist): Significant repression of basal activity
Quantified Difference	Qualitative functional difference
Conditions	Transcriptional activation assay in cultured cells

Why This Matters

This distinction is critical for studies aiming to isolate agonist-blocking effects from basal receptor tone modulation.

• [1] Klein ES, Pino ME, Johnson AT, Davies PJ, Nagpal S, Thacher SM, Krasinski G, Chandraratna RA. Identification and functional separation of retinoic acid receptor neutral antagonists and inverse agonists. J Biol Chem. 1996;271(37):22692-22696. View Source
• [2] Klein ES, Pino ME, Johnson AT, Davies PJ, Nagpal S, Thacher SM, Krasinski G, Chandraratna RA. Identification and functional separation of retinoic acid receptor neutral antagonists and inverse agonists. J Biol Chem. 1996;271(37):22692-22696. View Source

RARβ Partial Agonism

AGN 192870 exhibits a unique pharmacological profile, acting as an antagonist at RARα and RARγ, but demonstrating partial agonist activity at the RARβ subtype . This mixed activity is not shared by high-affinity pan-RAR antagonists like AGN 193109 or AGN 194310, which function as full inverse agonists or neutral antagonists across all subtypes .

RARβ Partial Agonism

Class-level

Partial agonist at RARβ; antagonist at RARα and RARγ

Supports RARβ-specific signaling studies

Contrasts with full inverse agonists at RARβ

Evidence Dimension	Functional Activity at RARβ
Target Compound Data	Partial agonist
Comparator Or Baseline	AGN 193109 (Inverse Agonist): Full inverse agonist at RARβ. AGN 194310 (Pan-Antagonist): Neutral antagonist at RARβ.
Quantified Difference	Qualitative functional difference
Conditions	RAR subtype-specific transactivation assays

Why This Matters

This unique activity makes AGN 192870 the preferred tool for studying RARβ-specific signaling pathways, where a pure antagonist or inverse agonist would produce a different biological readout.

RAR Subtype Selectivity vs. CD2665

AGN 192870 displays a distinct affinity profile across RAR subtypes (Kd values: RARα=147 nM, RARβ=33 nM, RARγ=42 nM) [1]. This profile is markedly different from the RARβ/γ-selective antagonist CD2665, which has Kd values of 306 nM for RARβ and 110 nM for RARγ, with negligible binding to RARα [2].

Subtype Selectivity vs. CD2665

Cross-study comparable

Kd: RARα=147, RARβ=33, RARγ=42 nM (AGN 192870) vs. RARβ=306, RARγ=110 nM (CD2665)

Enables pan-RAR antagonism with higher RARβ affinity

Radioligand binding; RARα binding absent in CD2665

Evidence Dimension	Subtype Binding Affinity (Kd)
Target Compound Data	RARα: 147 nM; RARβ: 33 nM; RARγ: 42 nM
Comparator Or Baseline	CD2665: RARα: no binding; RARβ: 306 nM; RARγ: 110 nM
Quantified Difference	AGN 192870 has ~9x higher affinity for RARβ and ~2.6x higher affinity for RARγ, and also binds RARα unlike CD2665.
Conditions	Radioligand competition binding assay using recombinant human RARs

Why This Matters

This distinct binding signature allows researchers to select AGN 192870 for experiments requiring simultaneous antagonism of all three RAR subtypes with a higher relative affinity for RARβ, as opposed to an RARβ/γ-selective probe.

• [1] Klein ES, Pino ME, Johnson AT, Davies PJ, Nagpal S, Thacher SM, Krasinski G, Chandraratna RA. Identification and functional separation of retinoic acid receptor neutral antagonists and inverse agonists. J Biol Chem. 1996;271(37):22692-22696. View Source
• [2] MedChemExpress. Product Datasheet for CD2665 (Cat. No. HY-107437). View Source

Alkyne Handle for Click Chemistry

The chemical structure of AGN 192870 contains an alkyne group, enabling its use as a click chemistry reagent for copper-catalyzed azide-alkyne cycloaddition (CuAAC) . This feature allows for the facile conjugation of AGN 192870 to azide-containing reporter molecules, affinity tags, or solid supports without the need for additional linker synthesis, facilitating target engagement and cellular localization studies . Many other RAR antagonists, such as AGN 193109, lack this specific bioorthogonal handle, limiting their utility in such applications without chemical modification.

Click Chemistry Handle

Class-level

Alkyne group enables CuAAC conjugation

Supports target engagement and probe synthesis

Lacking in many other RAR antagonists

Evidence Dimension	Bioorthogonal Conjugation Capability
Target Compound Data	Contains an alkyne group; amenable to CuAAC
Comparator Or Baseline	AGN 193109, CD2665: Do not contain a reactive alkyne handle
Quantified Difference	Qualitative structural feature
Conditions	Standard CuAAC reaction conditions

Why This Matters

For chemical biology applications, the ability to conjugate a tool compound without altering its pharmacophore is a significant practical advantage, reducing time and cost in experimental workflows.

AGN 192870: Primary Applications

RARβ Signaling in Cancer and Development

AGN 192870 is the preferred tool for experiments where the RARβ subtype is a primary target of interest. Its unique partial agonist activity on RARβ, combined with antagonism of RARα and RARγ , allows for the study of RARβ-mediated pathways in isolation. This is in contrast to using a pan-RAR inverse agonist (e.g., AGN 193109) which would repress basal activity at all subtypes, or an RARβ/γ-selective antagonist (e.g., CD2665) which lacks the partial agonist effect . Typical applications include investigating the role of RARβ in tumor suppression or developmental processes.

Click Chemistry Bioconjugation

For research in chemical biology, the alkyne moiety of AGN 192870 provides a built-in bioorthogonal handle . This enables straightforward labeling with azide-fluorophores, biotin, or other probes for pull-down assays, cellular imaging, or proteomic analysis of RAR complexes. This application scenario provides a clear advantage over other RAR antagonists that require de novo synthesis of a modified analog for conjugation .

Neutral Receptor Blockade Studies

AGN 192870 is essential for studies designed to differentiate between the effects of blocking ligand-dependent receptor activation (antagonism) and modulating constitutive receptor activity (inverse agonism). In models of dermatological disease or retinoid toxicity, the use of AGN 192870 allows researchers to specifically attribute phenotypes to the neutral blockade of RARs, without the confounding variable of repressing basal transcriptional activity . This makes it a critical control compound when paired with RAR inverse agonists like AGN 193109 .

Comparative RAR Subtype Profiling

Given its well-defined, moderate affinity binding profile across all three RARs (Kd values of 147 nM, 33 nM, and 42 nM) , AGN 192870 serves as a valuable comparator for evaluating the selectivity of new RAR ligands. Its distinct binding signature relative to high-affinity pan-antagonists (e.g., AGN 194310 with Kd values of 3 nM, 2 nM, and 5 nM) and subtype-selective agents provides a benchmark for assessing novel compounds in radioligand binding assays and cell-based models.

Application

Selection Property

Validation Focus

RARβ signaling pathway studies

Partial agonist at RARβ with RARα/γ antagonism

RARβ-mediated transcriptional endpoints

Chemical biology probe design

Alkyne handle for CuAAC bioconjugation

Pull-down and imaging assay validation

Neutral RAR blockade research

Neutral antagonist profile (no basal repression)

Differentiation from inverse agonism (e.g., MRP-8 expression)

RAR ligand selectivity benchmarking

Defined Kd profile across RARα/β/γ

Comparative binding and transactivation assays